(Z)-2-(2,5-dioxopyrrolidin-1-yl)-N-(3-(2-ethoxyethyl)-6-fluorobenzo[d]thiazol-2(3H)-ylidene)acetamide

• IUPAC Name: 2-(2,5-dioxopyrrolidin-1-yl)-N-[3-(2-ethoxyethyl)-6-fluoro-1,3-benzothiazol-2-ylidene]acetamide
• InChI: InChI=1S/C17H18FN3O4S/c1-2-25-8-7-20-12-4-3-11(18)9-13(12)26-17(20)19-14(22)10-21-15(23)5-6-16(21)24/h3-4,9H,2,5-8,10H2,1H3
• InChI Key: UFECYFVHVYCMCG-UHFFFAOYSA-N
• Canonical SMILES: CCOCCN1C2=C(C=C(C=C2)F)SC1=NC(=O)CN3C(=O)CCC3=O
• Molecular Formula: C17H18FN3O4S
• Molecular Weight: 379.4 g/mol

Description

(Z)-2-(2,5-dioxopyrrolidin-1-yl)-N-(3-(2-ethoxyethyl)-6-fluorobenzo[d]thiazol-2(3H)-ylidene)acetamide is a useful research compound. Its molecular formula is C17H18FN3O4S and its molecular weight is 379.41. The purity is usually 95%.
BenchChem offers high-quality (Z)-2-(2,5-dioxopyrrolidin-1-yl)-N-(3-(2-ethoxyethyl)-6-fluorobenzo[d]thiazol-2(3H)-ylidene)acetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about (Z)-2-(2,5-dioxopyrrolidin-1-yl)-N-(3-(2-ethoxyethyl)-6-fluorobenzo[d]thiazol-2(3H)-ylidene)acetamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Anticancer Properties

• Pyridine Linked Thiazole Hybrids : Synthesis of pyridine-linked thiazole hybrids has shown promising anticancer activity against breast and liver cancer cell lines. This highlights the potential of such compounds in cancer therapy (Alaa M. Alqahtani & A. Bayazeed, 2020).
• Thiazolyl N-benzyl-substituted Acetamide Derivatives : Another study focused on the synthesis of N-benzyl substituted acetamide derivatives containing thiazole. These compounds exhibited inhibitory activities against various cancer cell lines, indicating their potential as anticancer agents (Asal Fallah-Tafti et al., 2011).

Molecular Probes and Sensing

• Fluorene-based Metal-ion Sensing Probe : Research into fluorene derivatives has led to the development of a probe with high sensitivity to zinc ions and efficient two-photon absorption, demonstrating potential in fluorescence microscopy imaging and metal ion sensing (K. Belfield et al., 2010).

Synthesis of Novel Compounds

• Synthesis of Pyrroles and Thiophenes : The creation of densely functionalized pyrroles and thiophenes through the reactions of certain carbenes shows the versatility of these compounds in synthesizing novel chemical entities (Ying Cheng, Jiang Peng, & Jiaqi Li, 2010).

Miscellaneous Applications

• Antimicrobial and Antioxidant Activities : Some benzothiazole derivatives have shown promise in antimicrobial and antioxidant applications, suggesting their potential in developing new treatments for infections and oxidative stress-related conditions (A. Hossan, 2020).